Cas no 178268-92-3 (4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 178268-92-3
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD12401559
• CID: 1107906
• PubChem ID: 10773389
• Update Time: 2025-06-14

4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine, 4-chloro-6-Methyl-
• 4-Chloro-6-Methyl-5-azaindole
• 4-Chloro-6-Methyl-1H-pyrrolo[3,2-c]pyridine
• AK155054
• FCH1181754
• AX8272873
• AMY9631
• DTXSID70444634
• 1h-pyrrolo[3,2-c]pyridine,4-chloro-6-methyl-
• CS-0096466
• 178268-92-3
• SCHEMBL26087018
• AKOS024260873
• AS-40433
• MFCD12401559
• SY241509
• DB-358185
• 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine

• MDL： MFCD12401559
• Inchi： 1S/C8H7ClN2/c1-5-4-7-6(2-3-10-7)8(9)11-5/h2-4,10H,1H3
• InChI Key： NBOKVMPHGHXANL-UHFFFAOYSA-N
• SMILES： ClC1C2C=CNC=2C=C(C)N=1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.3

Additional information on 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine

Comprehensive Overview of 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 178268-92-3)

4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 178268-92-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The presence of both chloro and methyl substituents on the pyrrolopyridine scaffold enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine has surged, driven by its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS number 178268-92-3 is frequently searched in scientific databases, reflecting its growing importance in the field. Additionally, its structural similarity to purine bases makes it a candidate for developing novel nucleoside analogs, a hot topic in antiviral and anticancer drug development.

The synthesis of 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine involves multi-step organic reactions, often starting from readily available precursors like 2-amino-4-chloropyridine. Advanced techniques such as palladium-catalyzed cross-coupling reactions are employed to achieve high yields and purity. This compound's chloro and methyl groups provide distinct sites for further functionalization, enabling the creation of diverse derivatives with tailored properties. Such flexibility is highly sought after in fragment-based drug design, a trending approach in modern pharmacology.

From an industrial perspective, CAS 178268-92-3 is often discussed in the context of scalable synthesis and cost-effective production. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its stability under standard storage conditions and compatibility with common solvents further enhance its appeal as a reagent. Moreover, the compound's pyrrolopyridine core aligns with the current focus on privileged scaffolds in drug discovery, a topic widely explored in recent scientific literature.

Environmental and safety considerations are also critical when handling 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine. While it is not classified as hazardous under most regulatory frameworks, proper laboratory practices should be followed to minimize exposure. The compound's chloro group necessitates careful waste disposal to prevent environmental contamination. These aspects are increasingly relevant as the pharmaceutical industry moves toward greener chemistry practices, a trend highlighted in numerous sustainability-focused publications.

In summary, 4-Chloro-6-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 178268-92-3) is a promising compound with broad applications in drug development and material science. Its unique structure, combined with the growing interest in pyrrolopyridine-based therapeutics, positions it as a key player in future research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical synthesis and biomedical studies.